Cas no 70672-82-1 (5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one)
70672-82-1 structure
Product Name:5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
CAS No:70672-82-1
MF:C8H6BrNO2
MW:228.042741298676
MDL:MFCD16468568
CID:579006
PubChem ID:337469
Update Time:2025-04-19
5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone,5-bromo-3-methyl-
- 5-bromo-3-methyl-1,3-benzoxazol-2-one
- 5-bromo-3-methyl-3H-benzoxazol-2-one
- 5-Brom-3-methyl-3H-benzoxazol-2-on
- 5-bromo-3-methyl-3H-benzooxazol-2-one
- 5-bromo-3-methylbenzo[d]oxazol-2(3H)-one
- AC1L7LSK
- NSC355408
- SureCN614398
- 5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
- DTXSID50320169
- NSC-355408
- 70672-82-1
- MFCD16468568
- 5-Bromo-3-methyl-2(3H)-benzoxazolone
- SCHEMBL614398
- CS-0130129
- EN300-332975
- SY242319
- HJZKNNJZQLCFEI-UHFFFAOYSA-N
- DB-317476
-
- MDL： MFCD16468568
- Inchi： 1S/C8H6BrNO2/c1-10-6-4-5(9)2-3-7(6)12-8(10)11/h2-4H,1H3
- InChI Key： HJZKNNJZQLCFEI-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)N(C)C(=O)O2
Computed Properties
- Exact Mass: 226.95818
- Monoisotopic Mass: 226.958
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.71
- Boiling Point: 312.7°Cat760mmHg
- Flash Point: 142.9°C
- Refractive Index: 1.621
- PSA: 29.54
- LogP: 1.89400
5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B815185-10mg |
5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one |
70672-82-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B815185-50mg |
5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one |
70672-82-1 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B815185-100mg |
5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one |
70672-82-1 | 100mg |
$ 115.00 | 2022-06-06 | ||
| abcr | AB479977-250 mg |
5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one, 95%; . |
70672-82-1 | 95% | 250mg |
€349.80 | 2023-04-20 | |
| abcr | AB479977-1 g |
5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one, 95%; . |
70672-82-1 | 95% | 1g |
€796.80 | 2023-04-20 | |
| Chemenu | CM338626-1g |
5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one |
70672-82-1 | 95%+ | 1g |
$454 | 2024-07-24 | |
| Enamine | EN300-332975-1.0g |
5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
70672-82-1 | 95% | 1.0g |
$1117.0 | 2023-02-23 | |
| Enamine | EN300-332975-2.5g |
5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
70672-82-1 | 95% | 2.5g |
$782.0 | 2023-11-13 | |
| Enamine | EN300-332975-5.0g |
5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
70672-82-1 | 95% | 5.0g |
$2933.0 | 2023-02-23 | |
| Enamine | EN300-332975-10.0g |
5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one |
70672-82-1 | 95% | 10.0g |
$3687.0 | 2023-02-23 |
5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
70672-82-1 (5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one) Related Products
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